3-butyl-8-(4-methoxyphenyl)-1-methyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

• IUPAC Name: 2-butyl-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H23N5O3/c1-4-5-10-24-17(25)15-16(21(2)19(24)26)20-18-22(11-12-23(15)18)13-6-8-14(27-3)9-7-13/h6-9H,4-5,10-12H2,1-3H3
• InChI Key: PVAIDLHTANUEDG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(N=C3N2CCN3C4=CC=C(C=C4)OC)N(C1=O)C
• Molecular Formula: C19H23N5O3
• Molecular Weight: 369.4 g/mol

Description

This compound is a purine derivative, which means it likely has properties similar to other purine compounds. Purines are biologically significant and are found in many important biomolecules like DNA and RNA.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a purine ring (a type of heterocyclic aromatic compound), a butyl group (a four-carbon alkyl group), a methoxyphenyl group (a phenyl group with a methoxy substituent), and a methyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the aromatic purine ring, the length and flexibility of the butyl chain, and the polarity introduced by the methoxyphenyl group.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, many purine derivatives are used as drugs and their mechanisms of action involve interaction with biological targets like enzymes or receptors.

Future Directions

The future directions for research on this compound would depend on its biological activity. If it shows promise as a drug, for example, future research could involve further optimization of its structure, studies of its mechanism of action, and preclinical and clinical testing.